Cas no 2680665-30-7 (benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate)

• Product Name: benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate
• CAS No: 2680665-30-7
• MF: C₁₆H₁₈N₄O₄
• MW: 330.338523387909
• CID: 5620380
• PubChem ID: 165920759
• Update Time: 2025-06-27

benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate
• EN300-28295621
• 2680665-30-7

• Inchi： 1S/C16H18N4O4/c21-16(24-12-13-5-2-1-3-6-13)18-8-4-7-14(10-18)19-11-15(9-17-19)20(22)23/h1-3,5-6,9,11,14H,4,7-8,10,12H2
• InChI Key： RZJKQRKQUHJIPA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCC(C1)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 330.13280507g/mol
• Monoisotopic Mass: 330.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 93.2Ų

Additional information on benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate

Introduction to Benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate (CAS No: 2680665-30-7)

Benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the chemical formula C₁₅H₁₃N₃O₄, belongs to a class of molecules that exhibit promising biological activities. The presence of multiple functional groups, including a benzyl moiety, a 4-nitro-1H-pyrazol-1-yl substituent, and a piperidine ring, contributes to its unique chemical properties and potential therapeutic applications.

The compound's molecular structure is characterized by a piperidine core, which is a six-membered heterocyclic amine. Piperidine derivatives are well-known for their versatility in medicinal chemistry due to their ability to interact with various biological targets. In particular, the piperidine ring in Benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate is strategically positioned to facilitate interactions with biological receptors, making it a valuable scaffold for drug design.

The 4-nitro-1H-pyrazol-1-yl group is another critical feature of this compound. Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The nitro group attached to the pyrazole ring enhances the compound's reactivity and bioavailability, making it an attractive candidate for further investigation.

The benzyl group at the third position of the molecule adds another layer of complexity. Benzyl moieties are commonly used in pharmaceuticals to improve solubility and stability. They can also serve as protecting groups in synthetic chemistry, allowing for selective modifications of the molecule. In the context of Benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate, the benzyl group likely plays a role in modulating the compound's pharmacokinetic properties.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. Benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate fits this description well. Its unique structure suggests potential applications in the development of drugs that address complex diseases by modulating multiple biological targets.

One of the most exciting aspects of this compound is its potential in oncology research. The combination of a piperidine core and a nitro-substituted pyrazole ring has been shown to exhibit inhibitory effects on various kinases and enzymes involved in cancer progression. Studies have demonstrated that such derivatives can interfere with key signaling pathways that drive tumor growth and metastasis.

Furthermore, the benzyl group may contribute to enhanced binding affinity by improving hydrophobic interactions with target proteins. This could lead to more potent and selective drug candidates. The nitro group also offers opportunities for further chemical modifications, such as reduction to an amine or conversion to an azide, which could be exploited in prodrug strategies or bioconjugation techniques.

In vitro studies have begun to uncover the pharmacological profile of Benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate. Initial results suggest that it exhibits significant activity against certain cancer cell lines, with IC50 values comparable to those of known chemotherapeutic agents. Additionally, preliminary toxicity assays indicate that the compound is well-tolerated at therapeutic doses, making it a promising candidate for further preclinical development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced synthetic techniques such as flow chemistry have been explored to improve scalability and reproducibility.

The role of computational chemistry in designing and optimizing molecules like Benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate cannot be overstated. Molecular modeling studies have helped researchers understand how different structural modifications affect binding affinity and selectivity. These insights are crucial for guiding experimental efforts and accelerating the discovery process.

As interest in personalized medicine grows, compounds like Benzyl 3-(4-nitro-1H-pyrazol-1-yl)piperidine-1-carboxylate become increasingly relevant. Their multifunctional nature allows for tailored modifications that can be optimized based on individual patient profiles. This approach holds great promise for developing more effective and targeted therapies.

The future prospects for this compound are exciting indeed. Ongoing research aims to elucidate its mechanism of action and explore its potential in treating not only cancer but also other diseases such as neurodegenerative disorders and inflammatory conditions. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits.

In conclusion, Benzyl 3-(4-nitro-1H-pyrazol-1-y)piperidine -carbox ylate (CAS No: 2680665 -30 -7) is a structurally complex organic molecule with significant potential in pharmaceutical research . Its unique combination of functional groups , coupled with promising preclinical data , makes it an attractive candidate for further development . As our understanding of disease mechanisms continues to evolve , compounds like this will play an increasingly important role in shaping the future of medicine .